Cas no 2137689-67-7 (Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)-)

• Product Name: Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)-
• CAS No: 2137689-67-7
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 5297773
• Update Time: 2025-10-19

Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)-

• Inchi： 1S/C11H21NO2S/c1-3-4-15(13,14)11-7-8-5-9(11)10(6-8)12-2/h8-12H,3-7H2,1-2H3
• InChI Key： ZRXNNSUOYAMJEW-UHFFFAOYSA-N
• SMILES： C12CC(CC1S(CCC)(=O)=O)CC2NC

Additional information on Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)-

Comprehensive Overview of Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)- (CAS No. 2137689-67-7)

The compound Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)- (CAS No. 2137689-67-7) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its distinctive bicyclo[2.2.1]heptane framework, combined with a propylsulfonyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine.

One of the key features of Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)- is its rigid bicyclic structure, which enhances binding affinity to specific biological targets. This property is highly sought after in the design of small-molecule inhibitors and enzyme modulators, topics frequently searched in academic and industrial databases. The compound's N-methyl and sulfonyl functional groups further contribute to its versatility, enabling interactions with proteins and receptors involved in signal transduction pathways.

In recent years, the demand for novel bicyclic compounds has surged due to their potential in addressing drug resistance and improving pharmacokinetic profiles. CAS No. 2137689-67-7 exemplifies this trend, as its propylsulfonyl moiety may enhance solubility and metabolic stability—a critical factor in modern medicinal chemistry. These attributes resonate with frequent queries about "improving drug bioavailability" and "designing CNS-active molecules," highlighting its relevance to contemporary research.

From a synthetic perspective, Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)- offers opportunities for stereoselective functionalization, a hot topic in organic synthesis. Its scaffold can serve as a precursor for chiral auxiliaries or asymmetric catalysts, addressing common search terms like "green chemistry approaches" and "sustainable synthesis." Laboratories focusing on high-throughput screening also value such compounds for fragment-based drug design, another area of growing interest.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed in computational chemistry studies. These analyses align with popular searches on "molecular docking" and "QSAR modeling," underscoring its utility in in silico drug discovery. Moreover, its potential as a building block for peptidomimetics caters to the rising demand for non-peptide therapeutics, a niche explored in recent publications.

In conclusion, Bicyclo[2.2.1]heptan-2-amine, N-methyl-6-(propylsulfonyl)- (CAS No. 2137689-67-7) represents a multifaceted tool for researchers tackling challenges in drug development and chemical biology. Its structural features and functional groups align with cutting-edge scientific inquiries, making it a compound of enduring interest in both academic and industrial settings.